Cas no 155204-50-5 (1,4-Pentadiyne, 3-ethynyl-)

• Product Name: 1,4-Pentadiyne, 3-ethynyl-
• CAS No: 155204-50-5
• MF: C₇H₄
• MW: 88.1066617965698
• CID: 1330022
• PubChem ID: 53683458
• Update Time: 2025-04-20

1,4-Pentadiyne, 3-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadiyne, 3-ethynyl-
• 3-ethynylpenta-1,4-diyne
• DTXSID60705928
• 155204-50-5

• Inchi： 1S/C7H4/c1-4-7(5-2)6-3/h1-3,7H
• InChI Key： BIGDOUUFKONCKO-UHFFFAOYSA-N
• SMILES： C(C#C)(C#C)C#C

Computed Properties

• Exact Mass: 88.03132
• Monoisotopic Mass: 88.0313001276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0